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Compound of Interest

Compound Name: Spiro-NPB

Cat. No.: B1394941

A Technical Resource for Researchers in Organic Electronics

This guide provides an in-depth overview of commercial sources for high-purity 2,7-Bis[N-(1-
naphthyl)anilino]-9,9'-spirobi[9H-fluorene] (Spiro-NPB), a key hole transporting material (HTM)
in organic light-emitting diodes (OLEDs) and other organic electronic devices. It is intended for
researchers, scientists, and professionals in drug development and materials science who
require reliable sourcing and detailed technical information for their applications.

Introduction to Spiro-NPB

Spiro-NPB is a high-performance hole transporting material widely utilized in the fabrication of
efficient and stable OLEDSs. Its unique spirobifluorene core imparts a three-dimensional
molecular structure, which provides high thermal stability, a high glass transition temperature
(Tg), and good morphological stability in thin films. These properties are crucial for preventing
crystallization and ensuring the long-term operational stability of electronic devices. The charge
transport in Spiro-NPB occurs via a hopping mechanism between adjacent molecules.

Commercial Availability and Purity

High-purity Spiro-NPB is critical for achieving optimal device performance, as impurities can
act as charge traps and quenching centers, leading to reduced efficiency and lifetime.
Commercial suppliers typically offer Spiro-NPB in various purity grades, with sublimation being
the primary method for achieving the highest purity levels required for organic electronics.
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. Purity Grades Available
Supplier . Notes
Offered Quantities
Routinely offer
Smolecule 99% (sublimed) Inquire sublimation-purified
Spiro-NPB.[1]
Provides two primary
98%, 99% purity grades for
April Scientific Inc. (sublimation Inquire research and
purification) development

purposes.[2]

Ossila

>98% (for related
spiro compounds like
Spiro-TTB)

500mg, 19,59

While specific data for
Spiro-NPB was not
found, they offer
similar spiro-based
HTMs in various
quantities with

specified purity.[3]

Javachem

>99% (sublimed)

Inquire

Offers high-purity
sublimed grade for
research and

industrial applications.

Warshel Chemical Ltd.

Inquire

Inquire

Lists Spiro-NPB as a

product.

Note: Pricing information is generally available upon quotation from the respective suppliers.

Synthesis and Purification Protocols

The most common and efficient method for synthesizing Spiro-NPB is the Buchwald-Hartwig

cross-coupling reaction. This palladium-catalyzed amination provides high yields and a direct

route to forming the crucial carbon-nitrogen bonds. Subsequent purification is paramount, with

train sublimation being the gold standard for achieving the purity required for electronic device

fabrication.
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Experimental Protocol: Synthesis of Spiro-NPB via
Buchwald-Hartwig Amination

This protocol is a representative procedure based on literature reports for the synthesis of
Spiro-NPB and analogous compounds.

Materials:

2,7-Dibromo-9,9'-spirobifluorene

N-Phenyl-1-naphthylamine

Palladium(ll) acetate (Pd(OAc)2)

Tri(tert-butyl)phosphine (P(t-Bu)s)

Sodium tert-butoxide (NaOt-Bu)

Anhydrous toluene
Procedure:

o To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2,7-
dibromo-9,9'-spirobifluorene, N-phenyl-1-naphthylamine (2.2 equivalents), and sodium tert-
butoxide (2.5 equivalents).

e Add anhydrous toluene to the flask.

¢ In a separate glovebox, prepare the catalyst by mixing palladium(ll) acetate and tri(tert-
butyl)phosphine.

¢ Add the catalyst to the reaction mixture.

o Heat the mixture to reflux (approximately 110 °C) and maintain for 24 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
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Extract the product with dichloromethane and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

The crude product is then purified by column chromatography on silica gel using a
hexane/dichloromethane solvent system.

Experimental Protocol: Purification by Train Sublimation

Apparatus:

A multi-zone tube furnace
A quartz or glass sublimation tube
A vacuum pump capable of reaching high vacuum (<10~> torr)

Temperature controllers

Procedure:

Place the crude or column-purified Spiro-NPB in a quartz boat and insert it into the
sublimation tube in the first heating zone.

Assemble the sublimation apparatus and evacuate the system to a high vacuum.

Gradually heat the first zone where the material is placed to a temperature above its
sublimation point (typically 300-350 °C for Spiro-NPB).

Establish a temperature gradient along the tube, with progressively lower temperatures in
subsequent zones. Impurities with different volatilities will condense in different zones.

The high-purity Spiro-NPB will deposit as a crystalline solid in a specific zone of the tube,
determined by its sublimation temperature and the temperature gradient.

After the sublimation is complete, cool the system to room temperature under vacuum.

Carefully collect the purified crystalline Spiro-NPB from the designated zone.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Material Characterization

The quality of high-purity Spiro-NPB is confirmed through various analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the molecular
structure and assess purity by identifying characteristic peaks and the absence of impurity
signals.

¢ High-Performance Liquid Chromatography (HPLC): To determine the purity of the material
with high accuracy.

e Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the material. Spiro-
NPB typically exhibits high decomposition temperatures (Td), often above 400 °C, which is
indicative of its suitability for vacuum deposition processes.

 Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg).
A high Tg is desirable for morphological stability in amorphous thin films.

o UV-Visible (UV-Vis) Spectroscopy: To characterize the optical absorption properties.

e Photoluminescence (PL) Spectroscopy: To measure the emission spectrum and quantum
yield.

Visualizations
Hole Transport Mechanism in an OLED
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1394941?utm_src=pdf-body-img
https://www.benchchem.com/product/b1394941?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s834289
https://aprilsci.com/product/spiro-npb-2/
https://www.ossila.com/products/spiro-ttb
https://www.benchchem.com/product/b1394941#commercial-suppliers-of-high-purity-spiro-npb
https://www.benchchem.com/product/b1394941#commercial-suppliers-of-high-purity-spiro-npb
https://www.benchchem.com/product/b1394941#commercial-suppliers-of-high-purity-spiro-npb
https://www.benchchem.com/product/b1394941#commercial-suppliers-of-high-purity-spiro-npb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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